N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-5-chloro-2-methoxybenzamide

• IUPAC Name: 5-chloro-N-(3,3-dimethyl-4-oxo-5-prop-2-enyl-2H-1,5-benzoxazepin-8-yl)-2-methoxybenzamide
• InChI: InChI=1S/C22H23ClN2O4/c1-5-10-25-17-8-7-15(12-19(17)29-13-22(2,3)21(25)27)24-20(26)16-11-14(23)6-9-18(16)28-4/h5-9,11-12H,1,10,13H2,2-4H3,(H,24,26)
• InChI Key: MIRAEWMFBWYIIV-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC2=C(C=CC(=C2)NC(=O)C3=C(C=CC(=C3)Cl)OC)N(C1=O)CC=C)C
• Molecular Formula: C22H23ClN2O4
• Molecular Weight: 414.9 g/mol

Description

N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-5-chloro-2-methoxybenzamide is a useful research compound. Its molecular formula is C22H23ClN2O4 and its molecular weight is 414.89. The purity is usually 95%.
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Scientific Research Applications

5-HT3 Receptor Antagonism

Several 3-substituted 5-chloro-2-methoxybenzamides were synthesized and evaluated for their binding affinity to serotonin-3 (5-HT3) receptors, a class to which N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-5-chloro-2-methoxybenzamide belongs. The compounds were found to exhibit strong 5-HT3 receptor antagonistic activity, with some showing more potency than azasetron, a known 5-HT3 receptor antagonist. This indicates the potential application of these compounds in conditions where 5-HT3 receptor antagonism is beneficial, such as in the management of chemotherapy-induced nausea and vomiting (Kuroita, Sakamori, & Kawakita, 2010).

Antiproliferative Activities

Derivatives similar to the compound have been synthesized and evaluated for their antiproliferative activities against various cancer cell lines. For instance, N-substituted phenylpyrazolodiazepin-7-ones, structurally related to this compound, showed competitive antiproliferative activities and were recognized as potent Raf kinase inhibitors with potential applications in cancer treatment (Kim et al., 2011).

Antimicrobial Applications

Some compounds with structural similarities to this compound have been studied for their antimicrobial properties. For instance, thiazole derivatives discovered in one study showed promising therapeutic intervention for the treatment of microbial diseases, especially against bacterial and fungal infections. This implies the potential use of these compounds in antimicrobial applications (Desai, Rajpara, & Joshi, 2013).

Binding Affinity and Dual Antagonism

Benzamides, including those related to this compound, were prepared and evaluated for their binding affinity to both dopamine D2 and serotonin 5-HT3 receptors. These compounds exhibited marked increases in dopamine D2 receptor binding affinity along with potent 5-HT3 receptor binding affinity. This indicates their potential application as broad antiemetic agents, providing a dual antagonistic effect (Hirokawa et al., 2002).